molecular formula C11H14BrIO B8289241 1-Bromo-3-tert-butyl-5-iodo-2-methoxybenzene

1-Bromo-3-tert-butyl-5-iodo-2-methoxybenzene

Cat. No.: B8289241
M. Wt: 369.04 g/mol
InChI Key: YLWJYPSLYGMGLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-3-tert-butyl-5-iodo-2-methoxybenzene is a useful research compound. Its molecular formula is C11H14BrIO and its molecular weight is 369.04 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14BrIO

Molecular Weight

369.04 g/mol

IUPAC Name

1-bromo-3-tert-butyl-5-iodo-2-methoxybenzene

InChI

InChI=1S/C11H14BrIO/c1-11(2,3)8-5-7(13)6-9(12)10(8)14-4/h5-6H,1-4H3

InChI Key

YLWJYPSLYGMGLA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=C(C(=CC(=C1)I)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-bromo-6-tert-butyl-4-iodophenol (5.0 g, 14.08 mmol) in acetone (50 mL) was treated with potassium carbonate (2.92 g, 21.13 mmol) and dimethylsulfate (1.95 g, 15.49 mmol) at reflux for 16 hours, cooled and concentrated. The residue was dissolved in ethyl acetate, washed with water, brine, dried (Na2SO4), filtered and concentrated in vacuo. The crude product was purified on an Isco 40 g silica cartridge eluting with 2% ethyl acetate in hexane to give the title compound.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
2.92 g
Type
reactant
Reaction Step One
Quantity
1.95 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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